Cas no 81608-06-2 (2-[(5-Bromo-2-pyridylazo]-5-[N-propyl-N-(3-sulfopropyl)amino]phenol,disodiumsalt,dihydrate)

• Product name: 2-[(5-Bromo-2-pyridylazo]-5-[N-propyl-N-(3-sulfopropyl)amino]phenol,disodiumsalt,dihydrate
• CAS No: 81608-06-2
• MF: C₁₇H₂₁BrN₄O₄S
• MW: 457.34200
• CID: 986912
• PubChem ID: 133727

2-[(5-Bromo-2-pyridylazo]-5-[N-propyl-N-(3-sulfopropyl)amino]phenol,disodiumsalt,dihydrate Chemical and Physical Properties

Names and Identifiers

• 2-[(5-Bromo-2-pyridylazo]-5-[N-propyl-N-(3-sulfopropyl)amino]phenol,disodiumsalt,dihydrate
• 91599-24-5
• HY-D1894
• SCHEMBL1057997
• 3-[{(4E)-4-[(5-Bromo-2-pyridinyl)hydrazono]-3-oxo-1,5-cyclohexadien-1-yl}(propyl)amino]-1-propanesulfonic acid
• 3-((4-((5-Bromopyridin-2-yl)diazenyl)-3-hydroxyphenyl)(propyl)amino)propane-1-sulfonic acid
• 5-Br-Paps
• 2-(5-bromo-2-pyridylazo)-5-(n-propyl-n-sulfopropylamino)phenol
• 3-[4-[(5-bromopyridin-2-yl)diazenyl]-3-hydroxy-N-propylanilino]propane-1-sulfonic acid
• 2-(5-bromo-2-pyridylazo)-5-[n-n-propyl-n-(3-sulfopropyl)amino]phenol
• 2-(5-Bromo-2-pyridylazo)-5-[N-n-propyl-N-(3-sulfopropyl)amino]phenol disodium dihydrate (5-Br-PAPS)
• 1-Propanesulfonic acid, 3-((4-((5-bromo-2-pyridinyl)azo)-3-hydroxyphenyl)propylamino)-
• 81608-06-2
• CS-0867282
• 2-(5-Bromo-2-pyridylazo)-5-(N-n-propyl-N-3-sulfopropylamino)phenol
• BZRWWAYVITZYRZ-UHFFFAOYSA-N
• DA-69905

• Inchi： InChI=1S/C17H21BrN4O4S/c1-2-8-22(9-3-10-27(24,25)26)14-5-6-15(16(23)11-14)20-21-17-7-4-13(18)12-19-17/h4-7,11-12,23H,2-3,8-10H2,1H3,(H,24,25,26)
• InChI Key： BZRWWAYVITZYRZ-UHFFFAOYSA-N
• SMILES： CCCN(CCCS(=O)(=O)O)C1=CC(=C(C=C1)N=NC2=NC=C(C=C2)Br)O

Computed Properties

• Exact Mass: 456.04700
• Monoisotopic Mass: 456.04669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 123.83000
• LogP: 5.54020